Cas no 872857-61-9 (1-(2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide)

1-(2-{1-[2-(Morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide is a synthetic organic compound featuring a complex heterocyclic structure incorporating indole, morpholine, and piperidine moieties. Its design suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of a carboxamide group enhances solubility and hydrogen-bonding capacity, while the morpholine and piperidine rings contribute to conformational flexibility and binding affinity. This compound may serve as an intermediate in the synthesis of pharmacologically relevant molecules, offering opportunities for structure-activity relationship studies. Its well-defined molecular architecture allows for precise modifications to optimize physicochemical and pharmacokinetic properties.
1-(2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide structure
872857-61-9 structure
Product Name:1-(2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide
CAS No:872857-61-9
MF:C22H26N4O5
MW:426.465645313263
CID:5509880
Update Time:2025-10-28

1-(2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinecarboxamide, 1-[2-[1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl]-2-oxoacetyl]-
    • 1-(2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide
    • Inchi: 1S/C22H26N4O5/c23-21(29)15-5-7-25(8-6-15)22(30)20(28)17-13-26(18-4-2-1-3-16(17)18)14-19(27)24-9-11-31-12-10-24/h1-4,13,15H,5-12,14H2,(H2,23,29)
    • InChI Key: VBOUMJDWWRIMET-UHFFFAOYSA-N
    • SMILES: N1(C(C(C2C3=C(N(CC(N4CCOCC4)=O)C=2)C=CC=C3)=O)=O)CCC(C(N)=O)CC1

1-(2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2001-0572-2μmol
1-(2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide
872857-61-9 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F2001-0572-5μmol
1-(2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide
872857-61-9 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F2001-0572-10μmol
1-(2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide
872857-61-9 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F2001-0572-20μmol
1-(2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide
872857-61-9 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F2001-0572-1mg
1-(2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide
872857-61-9 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F2001-0572-2mg
1-(2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide
872857-61-9 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F2001-0572-3mg
1-(2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide
872857-61-9 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F2001-0572-4mg
1-(2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide
872857-61-9 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F2001-0572-5mg
1-(2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide
872857-61-9 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F2001-0572-10mg
1-(2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide
872857-61-9 90%+
10mg
$79.0 2023-05-17

Additional information on 1-(2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide

Research Briefing on 1-(2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide (CAS: 872857-61-9)

The compound 1-(2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide (CAS: 872857-61-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, mechanism of action, and potential therapeutic applications, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. Its unique structural features, including the morpholine and indole moieties, contribute to its high binding affinity and selectivity. Preliminary in vitro and in vivo data suggest promising efficacy in models of autoimmune diseases and certain cancers, though further validation is required.

The synthesis of 872857-61-9 involves a multi-step process, with key intermediates being the morpholine-2-oxoethyl and indole-3-yl components. Optimization of the synthetic route has been a focus of recent research, aiming to improve yield and scalability. Analytical techniques such as NMR, HPLC, and mass spectrometry have been employed to ensure purity and structural integrity, critical for its biological evaluation.

Mechanistic studies reveal that 872857-61-9 targets the ATP-binding site of specific kinases, disrupting downstream signaling cascades. This inhibition has been shown to reduce pro-inflammatory cytokine production and tumor cell proliferation in preclinical models. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, is currently under investigation to assess its potential as a clinical candidate.

Despite these advancements, challenges remain, such as optimizing the compound's selectivity to minimize off-target effects and enhancing its solubility for formulation development. Collaborative efforts between academic and industrial researchers are underway to address these issues, with the goal of advancing 872857-61-9 into early-phase clinical trials.

In conclusion, 1-(2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxamide represents a promising therapeutic agent with broad potential in treating inflammatory and neoplastic diseases. Continued research into its mechanism, optimization, and clinical applicability will be essential to fully realize its therapeutic value.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd